(5-Cyclopropylisoxazol-3-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (5-cyclopropyl-1,2-oxazol-3-yl)-(4-thiophen-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H18N2O3S/c19-16(14-9-15(21-17-14)11-1-2-11)18-6-3-12(4-7-18)20-13-5-8-22-10-13/h5,8-12H,1-4,6-7H2
• InChI Key: YYFLXTQNNIUUFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)N3CCC(CC3)OC4=CSC=C4
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol
• CAS No.: 2034302-50-4

Description

Isoxazole is a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions. Imidazole, also a five-membered heterocyclic compound, possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of isoxazole derivatives has been an interesting field of study for decades. A highly regioselective method for the one-pot preparation of 3,5-disubstituted isoxazoles involves the reaction of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine.

Molecular Structure Analysis

Isoxazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant and immunosuppressant.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Scientific Research Applications

Synthesis and Structural Exploration

• A study by Prasad et al. (2018) discussed the synthesis and structural exploration of a similar heterocycle, highlighting its antiproliferative activity and structural characterization, including X-ray diffraction studies, which can be relevant for understanding the molecular structure of compounds like (5-Cyclopropylisoxazol-3-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone (Prasad et al., 2018).

Antitumor and Antimicrobial Activities

• Palkowitz et al. (1997) discovered a novel compound with a structure similar to this compound, demonstrating potent estrogen antagonist properties and antitumor activities (Palkowitz et al., 1997).
• Patel et al. (2011) synthesized new pyridine derivatives, which included similar compounds, and evaluated their in vitro antimicrobial activity, suggesting potential applications in combating bacterial and fungal infections (Patel et al., 2011).

Enzyme Inhibitory Activities

• Cetin et al. (2021) designed thiophene-based heterocyclic compounds, demonstrating enzyme inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), which could be relevant for similar compounds like this compound (Cetin et al., 2021).

Molecular Docking and Computational Studies

• Shahana et al. (2020) conducted synthesis, spectral characterization, and docking studies of similar compounds, focusing on their antibacterial activity and molecular interactions, which can be insightful for the research of this compound (Shahana et al., 2020).

Future Directions

Isoxazole and imidazole have become important synthons in the development of new drugs. The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research.